4-butoxy-N-(2-{[4-(pyrimidin-2-yl)piperazin-1-yl]sulfonyl}ethyl)benzamide

• IUPAC Name: 4-butoxy-N-[2-(4-pyrimidin-2-ylpiperazin-1-yl)sulfonylethyl]benzamide
• InChI: InChI=1S/C21H29N5O4S/c1-2-3-16-30-19-7-5-18(6-8-19)20(27)22-11-17-31(28,29)26-14-12-25(13-15-26)21-23-9-4-10-24-21/h4-10H,2-3,11-17H2,1H3,(H,22,27)
• InChI Key: ADBMBHDZISKHCR-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=CC=C(C=C1)C(=O)NCCS(=O)(=O)N2CCN(CC2)C3=NC=CC=N3
• Molecular Formula: C21H29N5O4S
• Molecular Weight: 447.6 g/mol
• CAS No.: 946224-99-3

Description

4-butoxy-N-(2-{[4-(pyrimidin-2-yl)piperazin-1-yl]sulfonyl}ethyl)benzamide is a useful research compound. Its molecular formula is C21H29N5O4S and its molecular weight is 447.6 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 447.19402560 g/mol and the complexity rating of the compound is 635. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Mechanism of Action

Target of Action

It contains a pyrimidinyl piperazine moiety , which is known to be a metabolite of buspirone , a medication that primarily targets serotonin receptors .

Mode of Action

Compounds with similar structures have been observed to interact with their targets and cause changes at the molecular level . For instance, some compounds have been observed to cause loss of cell viability in certain cell lines .

Biochemical Pathways

Compounds with similar structures have been used in the synthesis of various bioactive molecules , suggesting that they may interact with multiple biochemical pathways.

Pharmacokinetics

For instance, the presence of a piperazine moiety could potentially influence its absorption and distribution .

Result of Action

Compounds with similar structures have been observed to produce loss of cell viability in certain cell lines .

Biochemical Analysis

Biochemical Properties

4-butoxy-N-(2-{[4-(pyrimidin-2-yl)piperazin-1-yl]sulfonyl}ethyl)benzamide plays a significant role in various biochemical reactions. It interacts with several enzymes, proteins, and other biomolecules. For instance, it has been observed to bind with poly (ADP-ribose) polymerase (PARP) in human breast cancer cells, influencing the enzyme’s activity . This interaction suggests that this compound may act as an inhibitor or modulator of PARP, which is crucial for DNA repair processes.

Cellular Effects

The effects of this compound on various cell types and cellular processes are profound. It has been shown to influence cell signaling pathways, gene expression, and cellular metabolism. In particular, this compound can enhance the effects of nerve growth factor (NGF) on neurite outgrowth in PC12 cells, indicating its potential role in neuroprotection and neuroregeneration . Additionally, it affects the expression of genes involved in cell cycle regulation and apoptosis, further highlighting its impact on cellular function.

Molecular Mechanism

At the molecular level, this compound exerts its effects through specific binding interactions with biomolecules. It binds to the active site of PARP, inhibiting its activity and thereby affecting DNA repair mechanisms . This inhibition can lead to the accumulation of DNA damage, triggering cell death in cancer cells. Furthermore, the compound’s interaction with serotonin receptors suggests a potential role in modulating neurotransmitter signaling pathways .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound change over time. The compound’s stability and degradation are critical factors influencing its long-term effects on cellular function. Studies have shown that it remains stable under specific storage conditions but may degrade over extended periods . Long-term exposure to this compound in vitro has been associated with sustained inhibition of PARP activity and prolonged effects on cell viability and apoptosis.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, it exhibits therapeutic effects, such as enhancing neuroprotection and reducing tumor growth . At higher doses, toxic or adverse effects may occur, including hepatotoxicity and nephrotoxicity. These threshold effects highlight the importance of dosage optimization for potential therapeutic applications.

Metabolic Pathways

This compound is involved in several metabolic pathways. It interacts with enzymes such as cytochrome P450, which plays a role in its biotransformation and elimination . The compound’s metabolism may lead to the formation of active or inactive metabolites, influencing its overall pharmacokinetic profile. Additionally, it affects metabolic flux and metabolite levels, further impacting cellular metabolism.

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. It has been observed to interact with membrane transporters, facilitating its uptake and distribution across cellular compartments . The compound’s localization and accumulation in specific tissues, such as the brain and liver, are crucial for its therapeutic efficacy and safety profile.

Subcellular Localization

The subcellular localization of this compound is essential for its activity and function. It is directed to specific compartments or organelles through targeting signals and post-translational modifications . For instance, its localization to the nucleus is critical for its interaction with PARP and subsequent inhibition of DNA repair processes. Additionally, its presence in the cytoplasm may influence other cellular pathways and functions.